Cas no 2375259-67-7 (Tert-butyl 4-formyl-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Tert-butyl 4-formyl-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 2375259-67-7
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5462811
• Update Time: 2023-08-28

Tert-butyl 4-formyl-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-formyl-2-azabicyclo[2.2.2]octane-2-carboxylate
• Z3691130839
• 2-Azabicyclo[2.2.2]octane-2-carboxylic acid, 4-formyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-8-13(9-15)6-4-10(14)5-7-13/h9-10H,4-8H2,1-3H3
• InChI Key： NTVYKWDMZIOIGT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2(C=O)CCC1CC2)=O

Computed Properties

• Exact Mass: 239.15214353 g/mol
• Monoisotopic Mass: 239.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6
• Molecular Weight: 239.31